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The table below summarizes the core technical information available for RTI-111 (Dichloropane) and its

deuterated form, RTI-111-d3.

Property Description

Common
Name

RTI-111, Dichloropane [1] [2]

Systematic
Name

Methyl (1R,2S,3S,5S)-3-(3,4-dichlorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate

[1]

Deuterated
Form

RTI-4229-111-d3; the methyl group on the nitrogen atom of the tropane ring is

replaced by a trideuteromethyl group (-CD₃) [3]

| Molecular Formula | RTI-111: C₁₅H₁₇Cl₂NO₂ [1] RTI-111-d3: C₁₆H₂₀Cl₃NO₂ (likely as a hydrochloride

salt) [3] | | Molecular Weight | RTI-111: 314.21 g·mol⁻¹ [1] RTI-111-d3: 364.6945 g·mol⁻¹ [3] | |

Pharmacological Action | Serotonin–Norepinephrine–Dopamine Reuptake Inhibitor (SNDRI) [1] [2] | |

IC₅₀ Values (Monoamine Transporter Binding) | • Dopamine Transporter (DAT): 0.79 nM [1] [2] •

Norepinephrine Transporter (NET): 18 nM [1] [2] • Serotonin Transporter (SERT): 3.13 nM [1] [2] | |

Key Characteristics | • Higher affinity for DAT than cocaine [2]. • Slower onset and longer duration of

action than cocaine in animal studies [1] [2]. • Lacks local anesthetic properties of cocaine [2]. | | Reported

Research Use | Diagnosis/treatment of drug addiction, depression, anorexia, neurodegenerative diseases (as

a research chemical) [3]. |
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Key Pharmacological Concepts: IC₅₀ vs. Kᵢ

Understanding the provided IC₅₀ values is crucial for accurate interpretation. These two terms are related but

distinct [4] [5] [6]:

IC₅₀ (Half-maximal Inhibitory Concentration): An operational measure of functional potency. It is

the total concentration of an inhibitor required to reduce a specific biological activity (like transporter
function) by half under a given set of experimental conditions. It depends on factors like enzyme and

substrate concentrations [4] [6].
Kᵢ (Inhibition Constant): An intrinsic measure of binding affinity. It describes the dissociation

constant for the binding of an inhibitor to its target, independent of the specific assay conditions [4].

For RTI-111, the low IC₅₀ value of 0.79 nM at the Dopamine Transporter (DAT) indicates very high

functional potency, though its exact binding affinity (Kᵢ) may differ [5].

Dopamine Transporter Signaling & Research Context

RTI-111 acts by blocking the dopamine transporter (DAT), which is a primary mechanism in the reward

pathway. The following diagram illustrates the basic signaling cascade that RTI-111 influences.
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RTI-111 inhibits dopamine reuptake, increasing synaptic dopamine and amplifying downstream signaling.

RTI-111-d3, the deuterated form, is typically used as an internal standard in advanced analytical

techniques like liquid chromatography-mass spectrometry (LC-MS). Deuterium, a stable isotope of

hydrogen, alters the compound's mass without significantly changing its chemical structure. This allows

researchers to accurately quantify the non-deuterated RTI-111 in complex biological samples (like plasma or

brain tissue) by using the known amount of RTI-111-d3 as a reference, improving the precision and

reliability of pharmacokinetic and metabolic studies [3].

Significant Information Gaps and Limitations

The available information has several critical limitations for a professional whitepaper:
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Lack of Detailed Protocols: The search results do not contain the detailed experimental
methodologies you require, such as specific assay conditions for the cited IC₅₀ values, radioligand
binding procedures, or in vivo behavioral testing protocols.

Limited Safety & Toxicity Data: There is a notable absence of comprehensive toxicology profiles,
metabolic pathways, or detailed cardiovascular safety data from controlled studies. One source notes

it is a "controlled substance" and "drug of abuse" with potential risks [3] [2].
No Recent Clinical Data: The most recent scientific citation from the search results is from 2005.

There is no information on clinical trials, and its status appears to be as a research chemical rather
than an approved therapeutic [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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